Cas no 105731-57-5 (3-(4-bromophenyl)-n-tert-butylprop-2-enamide)

• Product Name: 3-(4-bromophenyl)-n-tert-butylprop-2-enamide
• CAS No: 105731-57-5
• MF: C₁₃H₁₆BrNO
• MW: 282.176242828369
• CID: 1162739
• PubChem ID: 5237868
• Update Time: 2025-04-20

3-(4-bromophenyl)-n-tert-butylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-n-tert-butylprop-2-enamide
• 105731-57-5
• AKOS017261224
• DTXSID20412308

• Inchi： 1S/C13H16BrNO/c1-13(2,3)15-12(16)9-6-10-4-7-11(14)8-5-10/h4-9H,1-3H3,(H,15,16)
• InChI Key： CMKDAZHGIYBLSJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C=CC(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 281.04158
• Monoisotopic Mass: 281.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 4.21730